Cas no 1807119-82-9 (4-Bromo-2-mercapto-5-nitropyridine)

• Product Name: 4-Bromo-2-mercapto-5-nitropyridine
• CAS No: 1807119-82-9
• MF: C₅H₃BrN₂O₂S
• MW: 235.058518648148
• CID: 4901298
• Update Time: 2025-07-18

4-Bromo-2-mercapto-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-mercapto-5-nitropyridine

• Inchi： 1S/C5H3BrN2O2S/c6-3-1-5(11)7-2-4(3)8(9)10/h1-2H,(H,7,11)
• InChI Key： QDPUQMXCRJYVPQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC=C1[N+](=O)[O-])=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: 0.8
• Topological Polar Surface Area: 89.9

Additional information on 4-Bromo-2-mercapto-5-nitropyridine

Introduction to 4-Bromo-2-mercapto-5-nitropyridine (CAS No. 1807119-82-9)

4-Bromo-2-mercapto-5-nitropyridine (CAS No. 1807119-82-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in the synthesis of bioactive molecules.

The molecular structure of 4-Bromo-2-mercapto-5-nitropyridine consists of a pyridine ring substituted with a bromine atom at the 4-position, a mercapto group at the 2-position, and a nitro group at the 5-position. These functional groups endow the molecule with distinct chemical properties, making it an attractive candidate for further exploration in both academic and industrial settings.

Recent studies have highlighted the potential of 4-Bromo-2-mercapto-5-nitropyridine in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the ability of the mercapto group to form stable thioether bonds with viral proteins, thereby inhibiting their function.

In another notable study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 4-Bromo-2-mercapto-5-nitropyridine as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The unique combination of bromine and nitro groups provided enhanced binding affinity and selectivity, making it an effective platform for developing PPI inhibitors with potential therapeutic applications.

The synthetic versatility of 4-Bromo-2-mercapto-5-nitropyridine has also been extensively studied. Researchers have developed efficient synthetic routes to produce this compound, leveraging various methodologies such as transition-metal-catalyzed reactions and nucleophilic substitution reactions. One such method involves the reaction of 2-chloro-5-nitropyridine with thiourea followed by bromination to yield the desired product. These synthetic strategies not only improve the yield and purity but also reduce the environmental impact by minimizing waste generation.

The physicochemical properties of 4-Bromo-2-mercapto-5-nitropyridine, including its solubility, stability, and reactivity, have been thoroughly characterized. It is known to be moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Additionally, its stability under different conditions has been evaluated, ensuring its reliability as a research tool.

In terms of biological activity, 4-Bromo-2-mercapto-5-nitropyridine has shown promising results in preclinical studies. For example, it has demonstrated significant cytotoxic effects against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying these effects is thought to involve the induction of apoptosis through the activation of caspase pathways. Furthermore, its ability to modulate cellular redox status by interacting with thiols has been implicated in its anticancer activity.

The potential applications of 4-Bromo-2-mercapto-5-nitropyridine extend beyond medicinal chemistry. In materials science, it has been explored as a building block for constructing functional materials with tunable electronic and optical properties. For instance, researchers have synthesized conjugated polymers incorporating this compound as a monomer unit, resulting in materials with enhanced conductivity and photoluminescence.

In conclusion, 4-Bromo-2-mercapto-5-nitropyridine (CAS No. 1807119-82-9) is a multifaceted compound with a wide range of applications in both research and industry. Its unique structural features and versatile chemical properties make it an invaluable tool for advancing our understanding of biological processes and developing innovative solutions in various fields. As ongoing research continues to uncover new insights into its behavior and potential uses, it is clear that this compound will remain a focal point for future investigations.